Cas no 7139-63-1 (1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoroacetamido-D-glucopyranose)

• Product Name: 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoroacetamido-D-glucopyranose
• CAS No: 7139-63-1
• MF: C₁₆H₂₀F₃NO₁₀
• MW: 443.325916290283
• CID: 826653
• PubChem ID: 269900
• Update Time: 2025-04-19

1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoroacetamido-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoracetamido-D-glucose
• [3,4,6-triacetyloxy-5-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]methyl acetate
• 1,3,4,6-Tetra-O-acet
• 1,3,4,6-tetra-O-acetyl-2-azido-2-deoxy-D-mannopyranoside
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-fluoro-D-glucopyranose
• 1,3,4,6-tetra-O-acetyl-2-deoxy-2-fluoro-glucopyranoside
• 2-fluoro-1,3,4,6-tetra-O-acetyl-2-deoxy-D-glucose
• AG-B-01328
• ANW-35533
• CTK5I1185
• tetraacetylfluoroglucose
• tetra-O-acetyl-2-deoxy-2-fluoro-D-glucose
• Z56824096
• FT-0674888
• 7139-63-1
• 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-[(2,2,2-trifluoro-1-hydroxyethylidene)amino]hexopyranose
• NSC-111594
• NSC111594
• [3,4,6-tris(acetyloxy)-5-(2,2,2-trifluoroacetamido)oxan-2-yl]methyl acetate
• [(2R,3S,4R,5R)-3,4,6-triacetoxy-5-[(2,2,2-trifluoroacetyl)amino]tetrahydropyran-2-yl]methyl acetate
• AKOS000678343
• SR-01000310596
• AKOS025150997
• 137766-83-7
• SR-01000310596-1
• DTXSID00991727
• 1,3,4,6-Tetra-O-acetyl-2-deoxy-2-trifluoroacetamido-D-glucopyranose

• Inchi： 1S/C16H20F3NO10/c1-6(21)26-5-10-12(27-7(2)22)13(28-8(3)23)11(14(30-10)29-9(4)24)20-15(25)16(17,18)19/h10-14H,5H2,1-4H3,(H,20,25)
• InChI Key： XSSGVGGOUZKLAR-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(OC(C)=O)OC(COC(C)=O)C(C1OC(C)=O)OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 443.10400
• Monoisotopic Mass: 443.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Density: 1.4
• Melting Point: 164-165°C
• Boiling Point: 495.2°C at 760 mmHg
• Flash Point: 253.3°C
• Refractive Index: 1.466
• PSA: 143.53000
• LogP: 0.13890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides